Cas no 1805744-79-9 (1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805744-79-9
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4976113
• Update Time: 2025-06-14

1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2/c1-5(18)9(12)6-2-3-7(10(13)14)8(4-6)19-11(15,16)17/h2-4,9-10H,1H3
• InChI Key： YZWROQAVMGBZFT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)F)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

Research Briefing on 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1805744-79-9)

In recent years, the compound 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS: 1805744-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The unique structural features of this molecule, including its difluoromethyl and trifluoromethoxy groups, make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

The synthesis of 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies to achieve high selectivity. These methodological advancements are critical for scaling up production and ensuring reproducibility in preclinical studies. The compound's stability under physiological conditions has also been a focal point, with findings suggesting that it maintains its integrity in various pH environments, a key attribute for drug candidates.

Biological evaluations of 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one have revealed its potent inhibitory effects on certain kinases and proteases. In vitro studies demonstrate its ability to modulate signaling pathways involved in inflammation and cancer progression. For instance, recent data indicate that the compound selectively inhibits the activity of protein kinase C (PKC) isoforms, which are implicated in tumor growth and metastasis. These findings underscore its potential as a lead compound for oncology therapeutics.

Further investigations into the pharmacokinetics and toxicity profile of 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one are underway. Preliminary results from animal models suggest favorable bioavailability and minimal off-target effects, although comprehensive toxicology studies are required to confirm its safety. Collaborative efforts between academic and industrial researchers are accelerating the translation of these findings into clinical applications, with several patents filed for derivatives of this compound.

In conclusion, 1-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one represents a promising scaffold for drug discovery. Its synthetic accessibility, biological activity, and potential therapeutic applications position it as a valuable candidate for further development. Future research should focus on elucidating its mechanism of action at the molecular level and exploring its efficacy in disease models. This compound exemplifies the intersection of chemical innovation and biological relevance in modern pharmaceutical research.